Cas no 174813-81-1 (N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium)
174813-81-1 structure
Product Name:N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium
CAS No:174813-81-1
MF:C30H33ClN2O2RuS
MW:622.183225393295
MDL:MFCD03791032
CID:1011410
PubChem ID:253659919
Update Time:2025-04-20
N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium Chemical and Physical Properties
Names and Identifiers
-
- RuCl[(S,S)-Tsdpen](mesitylene)
- Chloro{[(1S,2S)-(+)-2-amino-1,2-diphenylethyl](4-toluenesulfonyl)amido}(mesitylene)ruthenium(II),RuCl[(S,S)-Tsdpen](mesitylene)
- [N-[(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl]-4-methylbenzenesulfonamidato-κN]chloro[(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene]-ruthenium
- Chloro(mesitylene)[(S,S)-N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine]ruthenium(II)
- RuCl[(S,S)-Tsdpen](mesitylene) RuCl[(S,S)-Tsdpen](mesitylene)
- [(S,S)-N-(2-Amino-1,2-diphenylethyl)-p-toluenesulfonamide]chloro(mesitylene)ruthenium(II)
- CHLORO{[(1S,2S)-(-)-2-AMINO-1,2-DIPHENYLETHYL](4-TOLUENESULFONYL)AMIDO}(MESITYLENE)RUTHENIUM(II)
- Chloro{[(1S,2S)-(+)-2-amino-1,2-diphenylethyl](4-toluenesulfonyl)amido}(mesitylene)ruthenium(II)
- RUCL((S S)-TSDPEN)(MESITYLENE)
- Chloro[(1S,2S)-N-(p-toluenesulfonyl)-1,2-diphenylethanediamine](mesitylene)ruthenium(II)
- Chloro[[(1S,2S)-(+)-2-amino-1,2-diphenylethyl](4-toluenesulfonyl)amido](mesitylene)ruthenium(II)
- N-[(1S,2S)-2-Amino-1,2-diphenylethyl]-4-methylbenzenesulfonamide;ruthenium(1+);1,3,5-trimethylbenzen
- RuCl[(R,R)-Tsdpen(mesitylene)
- Chloro{[(1S,2S)-(+)-2-aMino-1,2-diphenylethyl](4-toluenesulfonyl)aMido}(Mesitylene)rutheniuM(II),90% RuCl[(S,S)-Tsdpen](Mesitylene)
- Chloro{[(1S,2S)-(+)-2-amino-1,2-diphenylethyl](4-toluenesulfonyl)amido}(mesitylene)ruthenium(II), min. 90% RuCl[(S,S)-Tsdpen](mesitylene)
- N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium
- 174813-81-1
- F16626
- CID 11017574
- CHLORO{[(1S,2S)-(+)-2-AMINO-1,2-DIPHENYLETHYL](4-TOLUENESULFONYL)AMIDO(MESITYLENE)RUTHENIUM(II)
- RuCl[(S,S)-TsDPEN](mesitylene), 95%
- N-[(1S,2S)-2-AMINO-1,2-DIPHENYLETHYL]-N-(CHLORORUTHENIO)-4-METHYLBENZENESULFONAMIDE; MESITYLENE
-
- MDL: MFCD03791032
- Inchi: 1S/C21H21N2O2S.C9H12.ClH.Ru/c1-16-12-14-19(15-13-16)26(24,25)23-21(18-10-6-3-7-11-18)20(22)17-8-4-2-5-9-17;1-7-4-8(2)6-9(3)5-7;;/h2-15,20-21H,22H2,1H3;4-6H,1-3H3;1H;/q-1;;;+2/p-1/t20-,21-;;;/m0.../s1
- InChI Key: XBNBOGZUDCYNOJ-XCPIVNJJSA-M
- SMILES: [Ru+]Cl.S(C1C=CC(C)=CC=1)([N-][C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)N)(=O)=O.C1(C)C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 618.06800
- Monoisotopic Mass: 622.099467g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 37
- Rotatable Bond Count: 6
- Complexity: 566
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6
Experimental Properties
- Density: No data available
- Melting Point: 241-249 °C
- Flash Point: No data available
- PSA: 57.79000
- LogP: 8.67250
- Sensitiveness: air sensitive
N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p1086 get medical advice / care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Storage Condition:2-8°C
N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600230-100mg |
N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium |
174813-81-1 | 95% | 100mg |
¥199.0 | 2024-07-19 | |
| Chemenu | CM102914-5g |
Chloro{[(1S,2S)-(+)-2-amino-1,2-diphenylethyl](4-toluenesulfonyl)amido}(mesitylene)ruthenium(II) |
174813-81-1 | 95% | 5g |
$443 | 2021-08-06 | |
| abcr | AB255533-250 mg |
Chloro{[(1S,2S)-(+)-2-NH2-1,2-diphenylethyl](4-toluenesulfonyl)amido}(mesitylene)ruthenium(II), min.90%; . |
174813-81-1 | 250 mg |
€55.50 | 2023-07-20 | ||
| abcr | AB255533-1 g |
Chloro{[(1S,2S)-(+)-2-NH2-1,2-diphenylethyl](4-toluenesulfonyl)amido}(mesitylene)ruthenium(II), min.90%; . |
174813-81-1 | 1 g |
€139.00 | 2023-07-20 | ||
| abcr | AB255533-5 g |
Chloro{[(1S,2S)-(+)-2-NH2-1,2-diphenylethyl](4-toluenesulfonyl)amido}(mesitylene)ruthenium(II), min.90%; . |
174813-81-1 | 5 g |
€488.00 | 2023-07-20 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R027196-1g |
N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium |
174813-81-1 | 90% | 1g |
¥1460 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R027196-200mg |
N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium |
174813-81-1 | 90% | 200mg |
¥365 | 2024-05-25 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R37760-200mg |
Chloro(mesitylene)[(S,S)-N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine]ruthenium(II) |
174813-81-1 | 200mg |
¥318.0 | 2021-09-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R868113-200mg |
RuCl[(S,S)-Tsdpen](mesitylene) |
174813-81-1 | ≥90% | 200mg |
¥368.00 | 2022-08-31 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 708674-100MG |
N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium |
174813-81-1 | 100mg |
¥198.6 | 2023-11-27 |
N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
174813-81-1 (N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium) Related Products
- 144222-34-4(N-[(1R,2R)-2-amino-1,2-diphenylethyl]-4-methylbenzene-1-sulfonamide)
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- 121758-19-8(N,N'-((1R,2R)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide))
- 93241-22-6(Benzenesulfonamide, 4-methyl-N-[(1R)-1-phenylpropyl]-)
- 66558-06-3(Benzenesulfonamide, 4-methyl-N-[(1S)-1-phenylpropyl]-)
- 170709-41-8(N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide))
- 137766-77-9(Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]-)
- 137766-75-7(Benzenesulfonamide,4-methyl-N-[(1S)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]-)
- 662143-13-7(Benzenesulfonamide, N-[(1S)-1-(aminomethyl)-2-phenylethyl]-4-methyl-)
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